2-[(benzylthio)acetyl]-N-cyclopentylhydrazinecarbothioamide

• IUPAC Name: 1-[(2-benzylsulfanylacetyl)amino]-3-cyclopentylthiourea
• InChI: InChI=1S/C15H21N3OS2/c19-14(11-21-10-12-6-2-1-3-7-12)17-18-15(20)16-13-8-4-5-9-13/h1-3,6-7,13H,4-5,8-11H2,(H,17,19)(H2,16,18,20)
• InChI Key: QRTZLYNHIXFOGC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=S)NNC(=O)CSCC2=CC=CC=C2
• Molecular Formula: C15H21N3OS2
• Molecular Weight: 323.5 g/mol

Description

2-[(benzylthio)acetyl]-N-cyclopentylhydrazinecarbothioamide, also known as BCTC, is a chemical compound that has been widely studied for its potential applications in scientific research. BCTC belongs to the class of compounds known as transient receptor potential (TRP) channel antagonists, which have been shown to have a variety of physiological effects.

Mechanism of Action

2-[(benzylthio)acetyl]-N-cyclopentylhydrazinecarbothioamide works by blocking the TRPV1 receptor, which is involved in the perception of pain and temperature. By blocking this receptor, 2-[(benzylthio)acetyl]-N-cyclopentylhydrazinecarbothioamide can reduce pain sensation and may have potential applications in the treatment of chronic pain.
Biochemical and Physiological Effects:
In addition to its analgesic effects, 2-[(benzylthio)acetyl]-N-cyclopentylhydrazinecarbothioamide has been shown to have a variety of other biochemical and physiological effects. These include effects on the cardiovascular system, the immune system, and the nervous system.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(benzylthio)acetyl]-N-cyclopentylhydrazinecarbothioamide in lab experiments is that it is a relatively stable compound that can be easily synthesized. However, one limitation of using 2-[(benzylthio)acetyl]-N-cyclopentylhydrazinecarbothioamide is that it has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are many potential future directions for research involving 2-[(benzylthio)acetyl]-N-cyclopentylhydrazinecarbothioamide. One area of research involves the development of more potent and selective TRPV1 antagonists. Another area of research involves the use of 2-[(benzylthio)acetyl]-N-cyclopentylhydrazinecarbothioamide in the treatment of other conditions, such as inflammation and cancer. Additionally, there is potential for 2-[(benzylthio)acetyl]-N-cyclopentylhydrazinecarbothioamide to be used in combination with other drugs to enhance their therapeutic effects.

Synthesis Methods

2-[(benzylthio)acetyl]-N-cyclopentylhydrazinecarbothioamide can be synthesized using a variety of methods, including the reaction of cyclopentylhydrazine with benzyl isothiocyanate, followed by reaction with acetic anhydride. Other methods involve the reaction of cyclopentylhydrazine with 2-(methylthio)acetyl chloride, followed by reaction with benzyl isothiocyanate.

Scientific Research Applications

2-[(benzylthio)acetyl]-N-cyclopentylhydrazinecarbothioamide has been studied for its potential applications in a variety of scientific research areas. One of the most promising areas of research involves its use as a TRPV1 antagonist. TRPV1 is a receptor that is involved in pain sensation, and 2-[(benzylthio)acetyl]-N-cyclopentylhydrazinecarbothioamide has been shown to have analgesic effects in animal models.